(1E)-N'-Hydroxy(4-methyl-1,3-thiazol-2-yl)ethanimidamide
Overview
Description
“(1E)-N’-Hydroxy(4-methyl-1,3-thiazol-2-yl)ethanimidamide” is a chemical compound with the CAS Number: 875164-25-3 . It has a molecular weight of 171.22 and its molecular formula is C6H9N3OS.
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H9N3OS/c1-4-3-11-6 (8-4)2-5 (7)9-10/h3,5H,2,7H2,1H3 . This code is a textual identifier for chemical substances, designed to provide a standard way to encode molecular information and to facilitate the search for such information.
Physical And Chemical Properties Analysis
This compound is a solid at room temperature . Its melting point is predicted to be 108.98° C , and its boiling point is predicted to be approximately 358.7° C at 760 mmHg . The density is predicted to be approximately 1.5 g/cm3 , and the refractive index is predicted to be n20D 1.67 .
Scientific Research Applications
Role in Drug Metabolism
One study delves into the metabolic pathways of a compound structurally related to "(1E)-N'-Hydroxy(4-methyl-1,3-thiazol-2-yl)ethanimidamide," highlighting the role of molybdenum-containing enzymes in its biotransformation. This research provides insights into the metabolic fate of pharmaceuticals involving thiazolyl compounds, underscoring the importance of enzymatic processes in drug development and efficacy (Adusumalli et al., 2019).
Cardioprotective Activity
Another study explores the synthesis and cardioprotective properties of 2-arylimino-1,3-thiazole derivatives, indicating the potential of thiazole compounds in the development of new cardioprotective agents. This research points to the versatility of thiazole-based structures in medicinal chemistry, particularly in addressing cardiovascular diseases (Drapak et al., 2019).
Antimicrobial and Antitubercular Activity
Further investigations into thiazole derivatives have shown promising antimicrobial and antitubercular activities. These studies underscore the importance of thiazole compounds in the search for new therapeutic agents against infectious diseases, highlighting their potential role in addressing antibiotic resistance (Katagi et al., 2013).
Antioxidant Properties
Research on the QSAR-analysis of thiazolyl derivatives demonstrates their potential antioxidant properties, providing a theoretical basis for designing new antioxidants. This study exemplifies the application of thiazole compounds in combating oxidative stress-related conditions, further illustrating the compound's versatility in therapeutic applications (Drapak et al., 2019).
Safety and Hazards
properties
IUPAC Name |
N'-hydroxy-2-(4-methyl-1,3-thiazol-2-yl)ethanimidamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3OS/c1-4-3-11-6(8-4)2-5(7)9-10/h3,10H,2H2,1H3,(H2,7,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WHPVEWYQDWITBW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=N1)CC(=NO)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CSC(=N1)C/C(=N\O)/N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40429271 |
Source
|
| Record name | (1E)-N'-Hydroxy(4-methyl-1,3-thiazol-2-yl)ethanimidamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40429271 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1E)-N'-Hydroxy(4-methyl-1,3-thiazol-2-yl)ethanimidamide | |
CAS RN |
875164-25-3 |
Source
|
| Record name | (1E)-N'-Hydroxy(4-methyl-1,3-thiazol-2-yl)ethanimidamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40429271 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
